Cas no 874838-96-7 (4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride)

• Product Name: 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride
• CAS No: 874838-96-7
• MF: C₁₂H₇ClF₃NO₃S
• MW: 337.70209145546
• MDL: MFCD07774162
• CID: 1068545
• PubChem ID: 24213828
• Update Time: 2025-11-02

4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonyl chloride
• 4-(5-Trifluoromethyl-2-pyridyloxy)benzenesulfonyl chloride
• 4-{[5-(TrifluoroMethyl)-2-pyridinyl]-oxy}benzenesulfonoyl chloride
• ZJB83896
• MFCD07774162
• SCHEMBL971589
• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzene-1-sulfonylchloride
• DTXSID30640014
• 4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonyl chloride
• 4-([5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]OXY)BENZENESULFONYL CHLORIDE
• D74834
• DA-0718
• 874838-96-7
• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzene-1-sulfonyl chloride
• FT-0770117
• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonyl chloride
• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzenesulfonyl chloride
• 4-([5-(trifluoromethyl)-2-pyridinyl]oxy)benzenesulfonoyl chloride, AldrichCPR
• AKOS005072235
• J-513174
• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}benzenesulphonyl chloride
• 4-(5-trifluoromethyl-pyridin-2-yloxy)-benzenesulfonyl chloride
• CS-0089128
• STL555930
• 4-[[5-(Trifluoromethyl)-2-pyridyl]oxy]benzenesulfonyl chloride
• BBL102131
• DB-076983
• 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride

• MDL： MFCD07774162
• Inchi： 1S/C12H7ClF3NO3S/c13-21(18,19)10-4-2-9(3-5-10)20-11-6-1-8(7-17-11)12(14,15)16/h1-7H
• InChI Key： XEMAYRPWJCLKBQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 336.9787264g/mol
• Monoisotopic Mass: 336.9787264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 51-53℃

4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride Security Information

• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride

Comprehensive Overview of 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride (CAS No. 874838-96-7)

4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride (CAS No. 874838-96-7) is a specialized sulfonoyl chloride derivative with a unique molecular structure that combines a trifluoromethylpyridine moiety and a benzenesulfonoyl chloride group. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and potential applications. Researchers and industry professionals often search for this compound under keywords such as "4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride synthesis", "CAS 874838-96-7 applications", and "trifluoromethylpyridine derivatives".

The molecular formula of 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride is C₁₂H₇ClF₃NO₃S, with a molecular weight of approximately 337.7 g/mol. The presence of the trifluoromethyl group (-CF₃) enhances the compound's lipophilicity and metabolic stability, making it a valuable building block in drug discovery. The sulfonoyl chloride functional group (-SO₂Cl) is highly reactive, allowing for further derivatization into sulfonamides, sulfonates, and other sulfur-containing compounds. This reactivity is particularly useful in the synthesis of biologically active molecules and functional materials.

In recent years, the demand for fluorinated compounds like 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride has surged due to their applications in medicinal chemistry. Fluorine incorporation is a common strategy to improve the bioavailability and binding affinity of drug candidates. Searches related to "fluorinated pyridine derivatives in drug design" and "sulfonoyl chloride reagents" reflect the growing interest in this area. Additionally, the compound's potential use in agrochemicals, such as herbicides and insecticides, aligns with the increasing focus on sustainable agriculture and crop protection solutions.

The synthesis of 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride typically involves the reaction of 4-hydroxybenzenesulfonoyl chloride with 2-chloro-5-(trifluoromethyl)pyridine under basic conditions. This method is favored for its high yield and scalability, making it suitable for industrial production. Researchers exploring "synthetic routes for sulfonoyl chlorides" or "pyridine-oxy benzenesulfonoyl chloride preparation" will find this compound particularly relevant. The product is usually characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and consistency.

Beyond its synthetic utility, 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride has been investigated for its role in material science. The compound's ability to form stable sulfonamide linkages makes it a candidate for designing polymeric materials and surface modifiers. This aligns with the rising trend of "advanced functional materials" and "smart coatings" in industrial applications. Furthermore, its electron-withdrawing properties due to the trifluoromethyl group can influence the electronic characteristics of derived materials, which is of interest in optoelectronics and organic semiconductors.

In conclusion, 4-{5-(Trifluoromethyl)-2-pyridinyl-oxy}benzenesulfonoyl chloride (CAS No. 874838-96-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the trifluoromethylpyridine and sulfonoyl chloride groups, make it a valuable intermediate for researchers and manufacturers. As the scientific community continues to explore "fluorine chemistry" and "sulfur-based reagents", this compound is poised to remain a topic of interest in both academic and industrial settings.